Cas no 2034568-94-8 (N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide)

• Product Name: N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide
• CAS No: 2034568-94-8
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 5825007
• PubChem ID: 122246849
• Update Time: 2025-10-29

N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide
• F6573-4708
• (3r,5r,7r)-N-((5-cyclopropylpyridin-3-yl)methyl)adamantane-1-carboxamide
• AKOS032464076
• N-[(5-cyclopropylpyridin-3-yl)methyl]adamantane-1-carboxamide
• 2034568-94-8

• Inchi： 1S/C20H26N2O/c23-19(20-7-13-3-14(8-20)5-15(4-13)9-20)22-11-16-6-18(12-21-10-16)17-1-2-17/h6,10,12-15,17H,1-5,7-9,11H2,(H,22,23)
• InChI Key： JUWNPVGWEARKEI-UHFFFAOYSA-N
• SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCC1=CN=CC(=C1)C1CC1

Computed Properties

• Exact Mass: 310.204513457g/mol
• Monoisotopic Mass: 310.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Additional information on N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide

N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide: A Comprehensive Overview of Its Properties and Applications

N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide (CAS No. 2034568-94-8) is a unique chemical compound that has garnered significant attention in recent years due to its intriguing structural features and potential applications in various fields. This compound, which combines a cyclopropylpyridine moiety with an adamantane carboxamide group, represents a fascinating area of research in medicinal chemistry and material science.

The molecular structure of N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide features a rigid adamantane core, known for its exceptional stability and three-dimensional geometry, coupled with a cyclopropylpyridine group that offers interesting electronic properties. This combination makes the compound particularly interesting for researchers exploring structure-activity relationships in drug discovery and development.

Recent studies have focused on the potential of N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide as a building block for novel pharmaceutical compounds. The adamantane moiety is particularly noteworthy as it appears in several FDA-approved drugs, suggesting that this compound could serve as a valuable intermediate in the synthesis of new therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) targeting molecules due to the known blood-brain barrier permeability of adamantane derivatives.

In the field of material science, N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide has shown promise as a precursor for advanced materials. The compound's rigid structure and potential for hydrogen bonding make it an interesting candidate for the development of molecular frameworks with specific porosity characteristics. These properties are particularly relevant for applications in gas storage, separation technologies, and catalysis.

The synthesis of N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions being crucial for obtaining high yields and purity. Recent advances in green chemistry approaches have focused on optimizing these synthetic routes to minimize environmental impact while maintaining efficiency.

From a commercial perspective, the demand for N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide has been steadily increasing, particularly from pharmaceutical research organizations and specialty chemical manufacturers. The compound's unique structural features make it valuable for high-throughput screening programs and combinatorial chemistry approaches in drug discovery.

Quality control and characterization of N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide are critical aspects of its production. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets the stringent purity requirements of research and industrial applications.

The stability profile of N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide has been the subject of several studies, with particular attention to its behavior under various storage conditions. Proper handling and storage recommendations typically include protection from moisture and light, with many suppliers recommending storage at controlled room temperature for optimal stability.

Recent patent literature reveals growing interest in N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide and its derivatives, particularly in applications related to neurological disorders and infectious diseases. This intellectual property activity suggests that the compound may play an important role in future therapeutic developments.

For researchers working with N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide, understanding its physicochemical properties is essential. The compound's solubility characteristics, logP value, and other key parameters influence its potential applications and formulation strategies in pharmaceutical development.

The global market for N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide is expected to grow significantly in the coming years, driven by increasing research activity in both academic and industrial settings. Suppliers are responding to this demand by offering the compound in various quantities and purity grades to meet diverse research needs.

Future research directions for N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide may include exploration of its potential in targeted drug delivery systems, further investigation of its biological activity profile, and development of more efficient synthetic routes. The compound's unique structural features continue to make it an interesting subject for scientific investigation across multiple disciplines.

In conclusion, N-(5-cyclopropylpyridin-3-yl)methyladamantane-1-carboxamide (CAS No. 2034568-94-8) represents a fascinating compound with significant potential in pharmaceutical research and material science applications. Its unique combination of structural elements and physicochemical properties make it a valuable tool for researchers exploring new chemical entities with potential therapeutic benefits and advanced material properties.